N-(2,5-dioxo-1-piperidino-1,2,5,6,7,8-hexahydro-3-quinolinyl)benzenecarboxamide

• IUPAC Name: N-(2,5-dioxo-1-piperidin-1-yl-7,8-dihydro-6H-quinolin-3-yl)benzamide
• InChI: InChI=1S/C21H23N3O3/c25-19-11-7-10-18-16(19)14-17(22-20(26)15-8-3-1-4-9-15)21(27)24(18)23-12-5-2-6-13-23/h1,3-4,8-9,14H,2,5-7,10-13H2,(H,22,26)
• InChI Key: QAWQRQVCMONEAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)N2C3=C(C=C(C2=O)NC(=O)C4=CC=CC=C4)C(=O)CCC3
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

N-(2,5-dioxo-1-piperidino-1,2,5,6,7,8-hexahydro-3-quinolinyl)benzenecarboxamide, commonly known as PQ1, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. PQ1 is a synthetic compound that has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of PQ1 is not fully understood, but it is believed to involve the inhibition of DNA topoisomerase II, an enzyme that is involved in DNA replication and transcription. PQ1 has also been shown to induce oxidative stress and activate the p53 tumor suppressor pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects
PQ1 has been shown to have several biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the reduction of inflammation. Additionally, PQ1 has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using PQ1 in lab experiments is its relatively low toxicity compared to other chemotherapeutic agents. Additionally, PQ1 has been shown to be effective against a wide range of cancer cell lines, making it a potentially useful tool for cancer research. However, one limitation of using PQ1 in lab experiments is its relatively low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on PQ1. One area of interest is the development of PQ1 derivatives with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of PQ1 and its potential use in cancer therapy, neuroprotection, and anti-inflammatory activity. Finally, studies on the pharmacokinetics and pharmacodynamics of PQ1 in animal models and humans are needed to assess its potential for clinical use.

Scientific Research Applications

PQ1 has been studied for its potential use in various scientific research applications, including cancer therapy, neuroprotection, and anti-inflammatory activity. Several studies have shown that PQ1 can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. Additionally, PQ1 has been shown to have neuroprotective effects and can reduce inflammation, making it a potential candidate for the treatment of neurodegenerative diseases and inflammatory disorders.